Cas no 941294-19-5 (N-(3-Bromo-5-nitrobenzoyl)morpholine)

N-(3-Bromo-5-nitrobenzoyl)morpholine structure
941294-19-5 structure
Product Name:N-(3-Bromo-5-nitrobenzoyl)morpholine
CAS No:941294-19-5
MF:C11H11BrN2O4
MW:315.120042085648
MDL:MFCD09475915
CID:856442
PubChem ID:26369864
Update Time:2024-10-25

N-(3-Bromo-5-nitrobenzoyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-5-nitrophenyl)(morpholino)methanone
    • (3-bromo-5-nitrophenyl)-morpholin-4-ylmethanone
    • N-(3-Bromo-5-nitrobenzoyl)morpholine
    • (3-Bromo-5-nitrophenyl)-4-morpholinylmethanone (ACI)
    • 941294-19-5
    • RZUMLQTYOVVAIF-UHFFFAOYSA-N
    • AKOS015834306
    • BS-29690
    • DTXSID40649997
    • CS-0191779
    • 4-(3-Bromo-5-nitrobenzoyl)morpholine
    • DB-371071
    • E90217
    • (3-Bromo-5-nitrophenyl)(morpholin-4-yl)methanone
    • MFCD09475915
    • SCHEMBL15570809
    • MDL： MFCD09475915
    • Inchi： 1S/C11H11BrN2O4/c12-9-5-8(6-10(7-9)14(16)17)11(15)13-1-3-18-4-2-13/h5-7H,1-4H2
    • InChI Key： RZUMLQTYOVVAIF-UHFFFAOYSA-N
    • SMILES： O=C(N1CCOCC1)C1C=C([N+](=O)[O-])C=C(Br)C=1

Computed Properties

  • Exact Mass: 313.99000
  • Monoisotopic Mass: 313.99022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.36000
  • LogP: 2.29080

N-(3-Bromo-5-nitrobenzoyl)morpholine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(3-Bromo-5-nitrobenzoyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM163616-25g
(3-Bromo-5-nitrophenyl)(morpholino)methanone
 941294-19-5 95%
25g
 $320 2021-08-05
Chemenu
CM163616-100g
(3-Bromo-5-nitrophenyl)(morpholino)methanone
 941294-19-5 95%
100g
 $746 2021-08-05
TRC
B697978-100mg
N-(3-Bromo-5-nitrobenzoyl)morpholine
 941294-19-5
100mg
 $ 64.00 2023-04-18
TRC
B697978-250mg
N-(3-Bromo-5-nitrobenzoyl)morpholine
 941294-19-5
250mg
 $ 75.00 2023-04-18
TRC
B697978-500mg
N-(3-Bromo-5-nitrobenzoyl)morpholine
 941294-19-5
500mg
 $ 87.00 2023-04-18
TRC
B697978-1g
N-(3-Bromo-5-nitrobenzoyl)morpholine
 941294-19-5
1g
 $ 98.00 2023-04-18
Alichem
A019108630-100g
(3-Bromo-5-nitrophenyl)(morpholino)methanone
 941294-19-5 95%
100g
 $998.00 2023-08-31
Apollo Scientific
OR11492-1g
4-(3-Bromo-5-nitrobenzoyl)morpholine
 941294-19-5 98%
1g
 £80.00 2023-09-01
Apollo Scientific
OR11492-5g
4-(3-Bromo-5-nitrobenzoyl)morpholine
 941294-19-5 98%
5g
 £140.00 2023-09-01
abcr
AB236208-1 g
4-(3-Bromo-5-nitrobenzoyl)morpholine; 96%
 941294-19-5
1 g
 €144.00 2023-07-20

N-(3-Bromo-5-nitrobenzoyl)morpholine Production Method

Production Method 1

6307-83-1 6307-83-1
941294-19-5 941294-19-5
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  80 °C
1.2 rt; 2 d, rt
Reference
Preparation of azaindole derivatives as c-KIT inhibitors
, Korea, , ,

Production Method 2

6307-83-1 6307-83-1
941294-19-5 941294-19-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  2 h, 0 °C
Reference
Preparation of substituted phenyl compounds as spleen tyrosine kinase (syk) inhibitors
, World Intellectual Property Organization, , ,

N-(3-Bromo-5-nitrobenzoyl)morpholine Raw materials

N-(3-Bromo-5-nitrobenzoyl)morpholine Preparation Products

N-(3-Bromo-5-nitrobenzoyl)morpholine Related Literature

Related Categories

941294-19-5 (N-(3-Bromo-5-nitrobenzoyl)morpholine) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.